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Compound of Interest

Compound Name: RO7196472

Cat. No.: B15580517

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for experiments involving RO7196472, also known as autogene cevumeran.

FAQs: Understanding RO7196472 (Autogene
Cevumeran)
Q1: What is RO7196472 (autogene cevumeran) and how does it work?

A1: RO7196472 (autogene cevumeran) is an individualized neoantigen-specific

immunotherapy. It is an mRNA-based vaccine designed to stimulate a patient's immune system

to recognize and attack their cancer cells. The vaccine is personalized, containing mRNA

sequences that encode for up to 20 specific neoantigens identified from the patient's own

tumor.[1][2] When administered, the mRNA is taken up by antigen-presenting cells (APCs),

which then produce these neoantigens and present them to T cells. This process activates and

expands tumor-specific T cells, leading to a targeted anti-tumor immune response.[3]

Q2: What is the therapeutic application of RO7196472?
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A2: RO7196472 is being investigated as an adjuvant therapy to prevent cancer recurrence

after surgery.[2] A notable Phase 1 clinical trial (NCT04161755) has shown promising results in

patients with resected pancreatic ductal adenocarcinoma (PDAC), where it was used in

combination with the anti-PD-L1 antibody atezolizumab and chemotherapy (mFOLFIRINOX).[1]

[4]

Q3: What is the observed safety profile of RO7196472?

A3: In the Phase 1 trial for PDAC, autogene cevumeran was found to be well-tolerated. Most

adverse events (AEs) were Grade 1 or 2.[1] One patient out of 16 experienced Grade 3 fever

and hypertension that were related to the vaccine.[1][3][4][5] No Grade 3 or higher AEs were

observed from the combination with atezolizumab alone.[1][4]

Q4: How is the efficacy of RO7196472 measured?

A4: Efficacy is primarily assessed by monitoring the induction of neoantigen-specific T cells and

by clinical outcomes such as recurrence-free survival (RFS).[4] In the PDAC Phase 1 trial,

patients who responded to the vaccine with expanded T-cell populations showed a significantly

longer median RFS compared to non-responders.[1][4]

Troubleshooting Guide
Q1: We are observing a low or undetectable neoantigen-specific T-cell response in our ELISpot

assay after vaccination. What could be the issue?

A1: Several factors could contribute to a weak T-cell response. Consider the following

troubleshooting steps:

Neoantigen Selection: The bioinformatic prediction of immunogenic neoantigens is critical.

Ensure that the algorithms used for neoantigen discovery are robust and validated. In some

cases, a patient's tumor may have insufficient neoantigens for vaccine manufacture.[4][5]

Cell Viability: Ensure that the peripheral blood mononuclear cells (PBMCs) used in the assay

are of high viability. Improper handling or cryopreservation can affect cell health and function.

Assay Sensitivity: The ELISpot assay must be highly sensitive to detect rare antigen-specific

T cells.[6] Confirm that the reagents are validated and the protocol is optimized for your
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specific experimental setup.

Patient's Immune Status: The baseline immune fitness of the patient can influence their

ability to mount a T-cell response.

Q2: We have identified potential neoantigens, but the vaccine fails to induce a response to a

majority of them. Why might this be?

A2: This is not unexpected. An effective response often involves the expansion of T cells

against a subset of the neoantigens included in the vaccine. In the PDAC Phase 1 trial,

autogene cevumeran induced high-magnitude T-cell responses specific to 25 out of 106

vaccine-encoded antigens in responders.[1] The immunodominance of certain neoantigens can

lead to a more focused T-cell response.

Q3: Our in-vitro T-cell expansion protocol is resulting in low yields of neoantigen-specific T

cells. How can we optimize this?

A3: Low T-cell expansion can be due to several factors:

Cytokine Support: Ensure the appropriate concentration and combination of cytokines, such

as IL-2, are used to support T-cell proliferation.

Antigen Presentation: The efficiency of antigen presentation by APCs is crucial. Use healthy,

mature dendritic cells or other suitable APCs.

T-cell to APC Ratio: Optimize the ratio of T cells to APCs to ensure efficient T-cell activation.

Repeat Stimulation: Multiple rounds of stimulation with the neoantigen peptides may be

necessary to achieve significant expansion.

Data on Therapeutic Window of RO7196472
(Autogene Cevumeran)
The therapeutic window of RO7196472 is defined by the balance between its efficacy (inducing

a potent anti-tumor T-cell response) and its safety (minimizing adverse events). The following

tables summarize the key findings from the Phase 1 trial in patients with resected PDAC

(NCT04161755).
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Table 1: Safety Profile of Autogene Cevumeran in Combination Therapy

Adverse Event (AE) Grade
Autogene Cevumeran
Related

Atezolizumab Related

Grade 1/2

All vaccinated patients

experienced Grade 1 or 2

AEs[1]

Not specified, but no Grade 3

or higher AEs reported[1][4]

Grade 3 or Higher

1 of 16 patients (6%)

experienced Grade 3 fever and

hypertension[1][3][4][5]

No patients experienced

Grade 3 or higher AEs[1]

Table 2: Efficacy of Autogene Cevumeran in Responders vs. Non-Responders

Efficacy Endpoint
Vaccine
Responders (n=8)

Vaccine Non-
Responders (n=8)

p-value

Median Recurrence-

Free Survival (RFS)
Not Reached 13.4 months 0.003[7]

T-cell Response

High-magnitude

neoantigen-specific T

cells induced

No significant

expansion of

neoantigen-specific T

cells

N/A

Clonal Expansion

Median of 7.5

expanded T-cell

clones[1][4]

- N/A

Magnitude of T-cell

Expansion

Median of 2.9% of all

blood T cells[4][5]
- N/A

Experimental Protocols
1. Protocol for Neoantigen Identification

This is a generalized workflow for identifying patient-specific neoantigens for vaccine

production.
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Tumor and Normal Tissue Collection: Obtain fresh-frozen tumor tissue and a matched

normal blood sample from the patient.

DNA and RNA Sequencing: Perform whole-exome sequencing of both tumor and normal

DNA to identify somatic mutations. Conduct RNA sequencing of the tumor tissue to confirm

the expression of these mutations.

Mutation Calling: Use bioinformatic pipelines to call somatic single nucleotide variants

(SNVs) and insertions/deletions (indels).

HLA Typing: Determine the patient's HLA-A, -B, and -C alleles from the normal DNA

sequence data.

Neoantigen Prediction: Use validated algorithms to predict the binding affinity of mutant

peptides (neoantigens) to the patient's HLA alleles.

Prioritization and Selection: Rank the predicted neoantigens based on factors such as

binding affinity, expression level, and lack of homology to self-proteins. Select up to 20 top-

ranking neoantigens for vaccine synthesis.

2. Protocol for Monitoring Neoantigen-Specific T-cell Response via ELISpot

The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method for quantifying

cytokine-secreting cells at the single-cell level.

Plate Coating: Coat a 96-well PVDF plate with a capture antibody specific for the cytokine of

interest (e.g., IFN-γ).

Cell Preparation: Isolate PBMCs from patient blood samples collected before and at various

time points after vaccination.

Cell Stimulation: Add 2x10^5 to 4x10^5 PBMCs per well. Stimulate the cells with individual

neoantigen peptides or pools of peptides. Include a negative control (no peptide) and a

positive control (e.g., a viral peptide pool or anti-CD3 antibody).

Incubation: Incubate the plate at 37°C in a CO2 incubator for 20-24 hours.[8]
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Detection: Wash the plate and add a biotinylated detection antibody specific for the cytokine.

[8]

Visualization: Add a streptavidin-enzyme conjugate (e.g., streptavidin-ALP) followed by a

substrate to develop colored spots.[9]

Analysis: Count the number of spots in each well using an automated ELISpot reader. The

number of spots corresponds to the number of cytokine-secreting cells.

Visualizations

RO7196472 (Autogene Cevumeran)

Antigen Presenting Cell (APC) T-Cell Activation Tumor Microenvironment

mRNA encoding
up to 20 neoantigens Lipoplex Nanoparticle Dendritic CellUptake & Translation

MHC Class I
Neoantigen Presentation

MHC Class II

Neoantigen Presentation

CD8+ T-CellActivation & Expansion

CD4+ T-CellActivation & Expansion

Cancer Cell with
Neoantigens

Recognition & Killing

Click to download full resolution via product page

Caption: Mechanism of action of RO7196472 (autogene cevumeran).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. onclive.com [onclive.com]

2. ClinicalTrials.gov [clinicaltrials.gov]

3. Positive Phase 1 Data from mRNA-based Individualized Neoantigen Specific
Immunotherapy in Patients with Resected Pancreatic Cancer presented at ASCO | Nasdaq
[nasdaq.com]

4. ascopubs.org [ascopubs.org]

5. mRNA vaccine can recognise neoantigens in pancreatic cancers – US study - Juta
MedicalBrief [medicalbrief.co.za]

6. CTL ELISPOT assay - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Personalized RNA neoantigen vaccines stimulate T cells in pancreatic cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. tandfonline.com [tandfonline.com]

9. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Technical Support Center: RO7196472 (Autogene
Cevumeran)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580517/docs#technical-support-center-ro7196472-
autogene-cevumeran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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